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Compound of Interest

Compound Name: 3-Cyanophenol

Cat. No.: B046033

Essential Safety and Handling Guide for 3-
Cyanophenol

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 3-Cyanophenol (also known as 3-hydroxybenzonitrile). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Summary and Identification

3-Cyanophenol is a solid that is harmful if swallowed, in contact with skin, or if inhaled.[1] It
causes serious eye and skin irritation and may cause respiratory irritation.[2][3][4] It is crucial to
handle this chemical with appropriate engineering controls and personal protective equipment.

Table 1: Physical and Chemical Properties of 3-Cyanophenol
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Property Value Source

Molecular Formula C7HsNO [415]

Molecular Weight 119.12 g/mol [4115][6]
Light brown to beige

Appearance ) [21[7]
solid/powder

Melting Point 75-82°C/ 167 -180 °F [1][2][6]1[8]

Solubility Slightly soluble in water [5]18]

Table 2: GHS Hazard and Precautionary Statements
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Classification Code Statement

Harmful if swallowed, in

Hazard Class Acute Tox. 4 contact with skin, or if inhaled.
[11[2][3]
Skin Irrit. 2 Causes skin irritation.[2][3][4]
] Causes serious eye irritation.
Eye Irrit. 2
[21[3][4]
May cause respiratory
STOT SE 3 T
irritation.[2][3][4]
Precautionary P261 Avoid breathing dust.[1][9]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1][3]
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[1][2][9]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.
Continue rinsing.[2][7][9]

Personal Protective Equipment (PPE)

A thorough hazard assessment is required before beginning any work.[10] The following PPE is
the minimum requirement for handling 3-Cyanophenol.

Table 3: Recommended Personal Protective Equipment
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Area Protection Standard/Specification
Chemical safety goggles or a Must comply with OSHA 29

Eye/Face face shield used in CFR 1910.133 or European
combination with goggles. Standard EN166.[2][5][10][11]
Laboratory coat. Wear

) appropriate protective clothing

Skin/Body ) Ensure full coverage of arms.
to prevent skin exposure.[2]
[11]

Inspect gloves before use.

Chemical-resistant gloves Remove gloves with care to

Hands

(e.g., nitrile rubber).

avoid skin contamination.[7]
[10]

Respiratory

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced.[2]
[11]

A dust mask (type N95 or
equivalent) is recommended

for handling the powder.[9]

Operational Plan: Step-by-Step Handling Protocol

Always handle 3-Cyanophenol inside a certified chemical fume hood to minimize inhalation

exposure.[2] Ensure that an eyewash station and safety shower are readily accessible.[2][5]

Step 1: Preparation

¢ Confirm the chemical fume hood is functioning correctly.

e Don all required PPE as listed in Table 3.

o Prepare your work surface by covering it with absorbent, disposable bench paper.

» Assemble all necessary equipment (spatulas, weigh boats, glassware, waste container)

within the fume hood.
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Step 2: Handling and Use
o Carefully open the container to avoid creating airborne dust.

o Use a spatula to transfer the desired amount of 3-Cyanophenol to a weigh boat or directly
into your reaction vessel.

e Minimize the generation of dust during transfer.[7][11]

e Once the transfer is complete, securely close the main container.[2][11]
e Proceed with your experimental work within the fume hood.

Step 3: Post-Handling Cleanup

o Decontaminate any equipment that came into contact with the chemical.

» Wipe down the work surface inside the fume hood with an appropriate solvent and then soap
and water.

» Dispose of all contaminated disposable materials (gloves, bench paper, weigh boats) in a
designated hazardous waste container.[2]

 Remove PPE in the correct order to avoid cross-contamination.

» Wash hands thoroughly with soap and water after handling is complete.[2]
Emergency and Disposal Plans

First Aid Measures

Immediate medical attention is required for significant exposures.[2][3]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[2][7] Remove contact lenses if present and easy to do.[2] Seek immediate medical
attention.
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o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes.[2][7][12] Seek immediate medical
attention if irritation persists or if there are symptoms of poisoning.[3]

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[2][7][12] If the person is not breathing, perform artificial respiration.[7] Call a
poison center or doctor if you feel unwell.[2]

e Ingestion: Do NOT induce vomiting.[2][7] Rinse mouth with water.[2] If the person is
conscious, give half a liter of water to drink.[3] Call a poison center or doctor immediately.[2]

Spill Cleanup Protocol

o Evacuate: Alert others in the area and evacuate the immediate vicinity of the spill.

e Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

» Protect: Don appropriate PPE, including respiratory protection, gloves, and eye protection.

o Contain & Clean: For a small spill, gently sweep up the solid material and place it into a
suitable, labeled container for disposal.[2][5] Avoid generating dust.[2][5][11]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

o Dispose: Place all cleanup materials into a sealed, labeled container for hazardous waste
disposal.

Disposal Plan

All waste containing 3-Cyanophenol must be treated as hazardous waste.

Dispose of contents and containers to an approved waste disposal plant.[1][2]

Do not empty into drains.[2]

Waste generators must consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[2]
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Safety Workflow Visualization

The following diagram outlines the logical workflow for responding to an emergency involving
3-Cyanophenol.
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Caption: Emergency response workflow for 3-Cyanophenol incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b046033?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/MX/en/p/C1583
https://www.fishersci.com/store/msds?partNumber=AC110820100&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC1137_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyanophenol
https://www.fishersci.com/store/msds?partNumber=AC110831000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/c93800
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15803&PLANT=d__ALF
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6270283.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/c93800
https://ehs.cornell.edu/book/export/html/1022
https://m.chemicalbook.com/ProductMSDSDetailCB6681698_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6681698_EN.htm
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b046033#personal-protective-equipment-for-handling-3-cyanophenol
https://www.benchchem.com/product/b046033#personal-protective-equipment-for-handling-3-cyanophenol
https://www.benchchem.com/product/b046033#personal-protective-equipment-for-handling-3-cyanophenol
https://www.benchchem.com/product/b046033#personal-protective-equipment-for-handling-3-cyanophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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